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Compound of Interest |

tert-Butyl 3-
Compound Name: ((methylsulfonyl)oxy)pyrrolidine-1-

carboxylate

Cat. No.: B123314

\ J

CAS Number: 132945-75-6

A Comprehensive Overview for Researchers and
Drug Development Professionals

This technical guide provides a detailed exploration of (S)-tert-Butyl 3-
((methylsulfonyl)oxy)pyrrolidine-1-carboxylate, a chiral pyrrolidine derivative crucial for the
synthesis of complex nitrogen-containing molecules in pharmaceutical research and
development.[1] Its utility stems from the presence of a methanesulfonyloxy (mesyloxy) group,
which serves as an excellent leaving group in nucleophilic substitution reactions.[1] This
document outlines its chemical and physical properties, a detailed synthesis protocol, an
exemplary experimental procedure for its application in nucleophilic substitution, and its safety
profile.

Chemical and Physical Properties

(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate is a white to off-white solid.
Below is a summary of its key properties:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b123314?utm_src=pdf-interest
https://www.benchchem.com/product/b123314?utm_src=pdf-body
https://www.benchchem.com/product/b123314?utm_src=pdf-body
https://www.benchchem.com/es/product/b163202
https://www.benchchem.com/es/product/b163202
https://www.benchchem.com/product/b123314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 132945-75-6 [1]12]
Molecular Formula C10H19NOsS [1][2]
Molecular Weight 265.33 g/mol [11[2]
Appearance White to off-white solid Vendor Data
Purity >97% [2]

Boiling Point (Predicted)

392.9+31.0°C

Acmec Biochemical

Density (Predicted) 1.25+ 0.1 g/cm3 Acmec Biochemical

pKa (Predicted) -3.65 +£ 0.40 Acros Pharmatech
2-8°C, sealed in a dry, well-

Storage [3]

ventilated area

Synthesis of (S)-tert-Butyl 3-
((methylsulfonyl)oxy)pyrrolidine-1-carboxylate

The synthesis of the title compound is typically achieved through the mesylation of the

corresponding alcohol, (S)-tert-butyl 3-hydroxypyrrolidine-1-carboxylate.

Synthesis Pathway
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Synthesis of (S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate

(S)-tert-Butyl 3-hydroxypyrrolidine-1-carboxylate Methanesulfonyl chloride Triethylamine Ethyl acetate (solvent)

Base Solvent

(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate

Nucleophilic Substitution with Ammonia

(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate Ammonia (Nucleophile)

Autoclave, 150°C

SN2 Reaction Reaction Conditions

(R)-tert-Butyl 3-aminopyrrolidine-1-carboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: (S)-tert-Butyl 3-
((methylsulfonyl)oxy)pyrrolidine-1-carboxylate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b123314+#tert-butyl-3-methylsulfonyl-oxy-
pyrrolidine-1-carboxylate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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